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Compound of Interest

Compound Name: 16-Oxoprometaphanine

Cat. No.: B579968 Get Quote

In-Depth Technical Guide to 16-
Oxoprometaphanine
For Researchers, Scientists, and Drug Development Professionals

Introduction
16-Oxoprometaphanine is a member of the hasubanan class of alkaloids, a structurally

complex group of natural products with a range of biological activities. This guide provides a

comprehensive overview of the known physical and chemical properties of 16-
Oxoprometaphanine, alongside available experimental details.

Chemical and Physical Properties
Precise experimental data for 16-Oxoprometaphanine is limited in publicly available literature.

However, based on its classification as a hasubanan alkaloid and data from chemical

databases, the following information has been compiled.
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Property Value Source

Molecular Formula C₂₀H₂₃NO₆ [1]

Molecular Weight 373.4 g/mol [1]

IUPAC Name

(1R,8S,10S)-8-hydroxy-3,4,12-

trimethoxy-17-methyl-17-

azatetracyclo[8.4.3.0¹,¹⁰.0²,⁷]he

ptadeca-2(7),3,5,12-tetraene-

11,16-dione

Canonical SMILES

COC1=CCC23CC(=O)N(C)C2(

CC(O)c2ccc(OC)c(OC)c23)C1

=O

Melting Point

195 °C (for the compound

obtained from chemical

conversion)

[2]

Appearance
Colorless prisms (from

methanol)
[2]

Experimental Protocols
Isolation of 16-Oxoprometaphanine
16-Oxoprometaphanine has been isolated from the leaves of Stephania japonica[3][4]. A 1982

study by Matsui et al. detailed the isolation of 238.5 mg of 16-oxoprometaphanine from the

methanolic extract of S. japonica leaves[3][4]. While the detailed isolation protocol for this

specific instance is not fully available, the general methodology for isolating hasubanan

alkaloids from Stephania species involves the following steps:

Extraction: The dried and powdered plant material (e.g., roots, leaves) is extracted with a

solvent such as methanol.

Acid-Base Extraction: The crude extract is subjected to an acid-base extraction to separate

the alkaloids from neutral and acidic components. The extract is typically dissolved in a dilute

acid solution, and the non-alkaloidal components are removed by extraction with an organic
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solvent. The acidic aqueous layer is then basified, and the alkaloids are extracted with an

organic solvent like chloroform.

Chromatography: The crude alkaloid mixture is then separated using various

chromatographic techniques, such as column chromatography on silica gel or alumina,

followed by preparative thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC) to yield the pure alkaloids.

Chemical Conversion of Oxostephasunoline to 16-
Oxoprometaphanine
16-Oxoprometaphanine can be synthesized via the chemical conversion of another

hasubanan alkaloid, oxostephasunoline.[2]

Procedure:

A solution of oxostephasunoline (28 mg) in 5 ml of 1% ethanolic sodium hydroxide is refluxed

for 10 minutes.

The solvent is evaporated to dryness.

Water (5 ml) is added to the residue, and the aqueous mixture is extracted with chloroform.

The chloroform solution is washed with water and dried over anhydrous sodium sulfate.

Removal of the solvent yields a colorless residue.

The residue is chromatographed on an alumina column (20 g, 1 x 6 cm) with chloroform as

the eluent.

Elution with the same solvent furnishes an amorphous solid, which upon crystallization from

methanol, yields colorless prisms of 16-Oxoprometaphanine (17 mg).[2]

Spectral Data
Detailed spectral data (NMR, IR, MS) for 16-Oxoprometaphanine is not readily available in

the searched literature. However, the structure was confirmed by comparison with an authentic
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sample obtained through the chemical conversion of oxostephasunoline, for which spectral

data would have been used for its characterization.[2]

Biological Activity
The specific biological activity of 16-Oxoprometaphanine has not been detailed in the

available literature. However, hasubanan alkaloids, as a class, exhibit a wide range of

pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.

[4][5] Further research is required to determine the specific biological profile of 16-
Oxoprometaphanine.

Logical Relationships and Workflows
The following diagram illustrates the logical relationship between the isolation of hasubanan

alkaloids and the potential for biological screening.
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Caption: General workflow for the isolation and potential biological evaluation of 16-
Oxoprometaphanine.

The following diagram illustrates a potential synthetic pathway for hasubanan alkaloids,

highlighting the key bond formation.
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Caption: Generalized biosynthetic pathway for the formation of the hasubanan alkaloid core

structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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